Cas no 2090725-25-8 ((2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methanol)

• Product Name: (2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methanol
• CAS No: 2090725-25-8
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5721307
• PubChem ID: 121199516
• Update Time: 2025-05-24

(2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2090725-25-8
• (2-(3-chlorophenyl)-5-methyloxazol-4-yl)methanol
• F1907-1300
• [2-(3-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methanol
• AKOS026706889
• starbld0012935
• 4-Oxazolemethanol, 2-(3-chlorophenyl)-5-methyl-
• (2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methanol

• Inchi： 1S/C11H10ClNO2/c1-7-10(6-14)13-11(15-7)8-3-2-4-9(12)5-8/h2-5,14H,6H2,1H3
• InChI Key： QNNMBYVYHPDHBG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(CO)=C(C)O1

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 398.3±52.0 °C(Predicted)
• pka: 12.99±0.10(Predicted)

Additional information on (2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methanol

Introduction to (2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methanol (CAS No. 2090725-25-8)

(2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methanol, CAS No. 2090725-25-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the oxazole class, which is known for its diverse biological activities and potential therapeutic applications. The presence of a chlorophenyl group and a methyloxazole moiety in its structure imparts unique chemical properties that make it a promising candidate for further investigation.

The structure of this compound can be broken down into several key functional groups, each contributing to its overall reactivity and biological profile. The 3-chlorophenyl group is a halogenated aromatic ring, which is often used in medicinal chemistry to enhance binding affinity and metabolic stability. On the other hand, the 5-methyloxazol-4-yl moiety introduces a heterocyclic ring system that is known to exhibit various pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties.

In recent years, there has been a growing interest in oxazole derivatives due to their potential applications in drug discovery. Oxazoles are five-membered heterocyclic compounds containing oxygen and sulfur atoms, and they have been shown to possess a wide range of biological activities. Specifically, compounds containing the oxazole ring have been investigated for their roles in modulating enzyme activity, inhibiting cell proliferation, and inducing apoptosis in cancer cells.

One of the most compelling aspects of (2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methanol is its structural versatility. The combination of the chlorophenyl group and the methyloxazole moiety allows for diverse chemical modifications, enabling researchers to tailor the compound's properties for specific applications. For instance, further functionalization of the hydroxymethyl group at the 4-position of the oxazole ring could lead to the development of novel derivatives with enhanced pharmacological activity.

Recent studies have highlighted the importance of oxazole derivatives in addressing various therapeutic challenges. For example, research has demonstrated that certain oxazole-based compounds can selectively inhibit kinases involved in cancer progression. This selectivity is crucial for developing drugs that target specific disease pathways while minimizing side effects. The presence of both chlorophenyl and methyloxazole groups in (2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methanol suggests that it may exhibit similar selectivity, making it a valuable tool for further pharmacological exploration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chlorophenyl group typically involves halogenation reactions, while the formation of the methyloxazole ring often requires cyclization techniques. Advanced synthetic methodologies, such as transition metal-catalyzed reactions, have been employed to improve efficiency and reduce byproduct formation.

In terms of biological activity, preliminary studies on (2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methanol have shown promising results in vitro. The compound has demonstrated potential as an inhibitor of certain enzymes associated with inflammatory diseases and cancer. Additionally, its ability to interact with biological targets suggests that it may have applications in drug design for neurological disorders. These findings underscore the importance of continued research into this compound and its derivatives.

The pharmaceutical industry is increasingly leveraging computational chemistry and high-throughput screening techniques to identify novel drug candidates. (2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methanol fits well within this framework, as its unique structure provides a foundation for developing innovative therapeutic agents. By integrating experimental data with computational models, researchers can accelerate the discovery process and identify promising leads for further development.

In conclusion, (2-(3-Chlorophenyl)-5-methyloxazol-4-yl)methanol (CAS No. 2090725-25-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of functional groups makes it a versatile scaffold for drug discovery, and preliminary studies suggest it may have applications in treating various diseases. As research in this area continues to evolve, this compound will likely play a crucial role in developing next-generation therapeutic agents.